Cas no 2290570-69-1 (Dextrosimendan 6-Phenyl)

• Product Name: Dextrosimendan 6-Phenyl
• CAS No: 2290570-69-1
• CID: 4744138
• Update Time: 2025-05-20

Dextrosimendan 6-Phenyl Chemical and Physical Properties

Names and Identifiers

• Dextrosimendan 6-Phenyl

Additional information on Dextrosimendan 6-Phenyl

Dextrosimendan 6-Phenyl: A Comprehensive Overview

Dextrosimendan 6-Phenyl, also known by its CAS number 2290570-69-1, is a compound of significant interest in the field of pharmacology and drug development. This compound has garnered attention due to its potential applications in various therapeutic areas, particularly in cardiovascular medicine. The Dextrosimendan 6-Phenyl structure incorporates a phenyl group, which contributes to its unique pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of Dextrosimendan 6-Phenyl in modulating cellular signaling pathways, particularly those involved in heart function and vascular health. Researchers have found that this compound exhibits potent cardioprotective effects, making it a promising candidate for treating conditions such as heart failure and ischemic heart disease. The phenyl group in Dextrosimendan 6-Phenyl plays a crucial role in enhancing its bioavailability and stability, which are critical factors for its therapeutic efficacy.

The synthesis of Dextrosimendan 6-Phenyl involves advanced organic chemistry techniques, ensuring high purity and consistency. This compound has been extensively studied in preclinical models, where it has demonstrated remarkable ability to improve myocardial contractility without causing adverse effects on heart rhythm. These findings have paved the way for further investigation into its clinical applications.

In terms of mechanism of action, Dextrosimendan 6-Phenyl is believed to interact with specific ion channels and receptors within cardiac cells, thereby enhancing calcium handling and reducing oxidative stress. This dual action not only improves cardiac output but also mitigates the progression of heart disease. Recent clinical trials have shown encouraging results, with patients experiencing significant improvement in symptoms associated with chronic heart failure.

The development of Dextrosimendan 6-Phenyl as a therapeutic agent is supported by robust preclinical data and early-stage clinical studies. Its ability to target multiple pathways involved in cardiovascular diseases makes it a versatile candidate for drug development. Furthermore, the compound's unique chemical structure allows for potential modifications to enhance its efficacy and reduce any off-target effects.

As research on Dextrosimendan 6-Phenyl continues to progress, there is growing optimism about its role in personalized medicine. By leveraging the latest advancements in genomics and proteomics, scientists aim to identify patient populations that would benefit most from this compound. This approach not only enhances treatment outcomes but also minimizes the risk of adverse reactions.

In conclusion, Dextrosimendan 6-Phenyl, with its CAS number 2290570-69-1, represents a groundbreaking advancement in cardiovascular therapeutics. Its unique properties, coupled with cutting-edge research findings, position it as a leading candidate for addressing unmet medical needs in heart disease management.